Cas no 61007-51-0 (BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)-)

• Product Name: BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)-
• CAS No: 61007-51-0
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 3359073
• PubChem ID: 85870981
• Update Time: 2025-05-28

BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)-
• Benzenamine, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)-
• 61007-51-0
• NSDADRWXGNPBNW-UHFFFAOYSA-N
• 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)aniline
• EN300-6757612
• 2-nitro-4-(pentafluoroethyl)aniline
• Z3574283373

• Inchi： 1S/C8H5F5N2O2/c9-7(10,8(11,12)13)4-1-2-5(14)6(3-4)15(16)17/h1-3H,14H2
• InChI Key： NSDADRWXGNPBNW-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C(F)(F)C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 256.02711822Da
• Monoisotopic Mass: 256.02711822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)-

Comprehensive Overview of BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- (CAS No. 61007-51-0)

BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)-, with the CAS number 61007-51-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique nitro and pentafluoroethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for high-performance materials and sustainable chemical solutions.

The molecular structure of BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- features a benzene ring substituted with a nitro group (-NO2) at the 2-position and a pentafluoroethyl group (-C2F5) at the 4-position. This combination of electron-withdrawing groups imparts unique reactivity, making the compound particularly useful in nucleophilic aromatic substitution reactions. Such reactions are critical in the synthesis of dyes, pharmaceuticals, and electronic materials. The presence of fluorine atoms also enhances the compound's stability and lipophilicity, which is advantageous in drug design and agrochemical formulations.

In recent years, the demand for fluorinated organic compounds like BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- has surged due to their applications in green chemistry and sustainable manufacturing. Fluorinated compounds are known for their ability to improve the efficiency of chemical processes while minimizing environmental impact. This aligns with the global trend toward eco-friendly and energy-efficient industrial practices. As a result, this compound is frequently discussed in forums and publications focused on innovative chemical synthesis and material science breakthroughs.

Another area of interest is the role of BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- in the development of advanced electronic materials. Fluorinated aromatic compounds are often used in the production of organic semiconductors and liquid crystal displays (LCDs). Their ability to modify electronic properties and enhance thermal stability makes them indispensable in the electronics industry. With the rapid growth of flexible electronics and wearable technology, the relevance of such compounds continues to rise, attracting attention from both academic researchers and industrial R&D teams.

From a safety and handling perspective, BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- requires careful management due to its reactive functional groups. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. While it is not classified under hazardous categories, standard laboratory precautions should be observed during its use. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP).

In conclusion, BENZENAMINE, 2-NITRO-4-(PENTAFLUOROETHYL)- (CAS No. 61007-51-0) is a versatile and high-value compound with broad applications in modern chemistry and technology. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like sustainable chemistry, electronic materials, and pharmaceutical intermediates. As industries continue to prioritize innovation and environmental responsibility, the significance of this compound is expected to grow, solidifying its place in the future of chemical science.